Cas no 946204-95-1 (methyl 2-(3-methyl-1,2-oxazole-5-amido)thiophene-3-carboxylate)

• Product Name: methyl 2-(3-methyl-1,2-oxazole-5-amido)thiophene-3-carboxylate
• CAS No: 946204-95-1
• MF: C₁₁H₁₀N₂O₄S
• MW: 266.273101329803
• CID: 6039330
• PubChem ID: 16879866
• Update Time: 2025-06-11

methyl 2-(3-methyl-1,2-oxazole-5-amido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-methyl-1,2-oxazole-5-amido)thiophene-3-carboxylate
• methyl 2-(3-methylisoxazole-5-carboxamido)thiophene-3-carboxylate
• AKOS024487684
• VU0627944-1
• F5002-0289
• 946204-95-1
• methyl 2-[(3-methyl-1,2-oxazole-5-carbonyl)amino]thiophene-3-carboxylate

• Inchi： 1S/C11H10N2O4S/c1-6-5-8(17-13-6)9(14)12-10-7(3-4-18-10)11(15)16-2/h3-5H,1-2H3,(H,12,14)
• InChI Key： VQJOEFBYFVXVGK-UHFFFAOYSA-N
• SMILES： S1C=CC(C(=O)OC)=C1NC(C1=CC(C)=NO1)=O

Computed Properties

• Exact Mass: 266.03612798g/mol
• Monoisotopic Mass: 266.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 110Ų

Additional information on methyl 2-(3-methyl-1,2-oxazole-5-amido)thiophene-3-carboxylate

Comprehensive Overview of Methyl 2-(3-methyl-1,2-oxazole-5-amido)thiophene-3-carboxylate (CAS No. 946204-95-1)

Methyl 2-(3-methyl-1,2-oxazole-5-amido)thiophene-3-carboxylate (CAS No. 946204-95-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of thiophene-carboxylate derivatives, which are widely studied for their bioactive properties. The presence of both oxazole and thiophene rings in its molecular framework makes it a promising candidate for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like methyl 2-(3-methyl-1,2-oxazole-5-amido)thiophene-3-carboxylate has surged, driven by their versatility in synthesizing novel therapeutics. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors, which are critical in targeting specific enzymes or pathways in diseases such as cancer and inflammation. The compound's CAS No. 946204-95-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the key trends in the chemical industry is the focus on sustainable synthesis methods. Methyl 2-(3-methyl-1,2-oxazole-5-amido)thiophene-3-carboxylate can be synthesized using green chemistry principles, minimizing waste and energy consumption. This aligns with the growing emphasis on environmentally friendly chemical production, a topic highly searched by professionals and students alike. Its molecular weight and solubility properties also make it suitable for various formulation techniques, further enhancing its appeal.

The compound's structural analogs have been explored for their antimicrobial and antifungal activities, which are areas of high interest due to the rise of antibiotic-resistant pathogens. Users often search for terms like "thiophene derivatives in medicine" or "oxazole-based bioactive compounds," highlighting the need for detailed information on such molecules. CAS No. 946204-95-1 is frequently cited in patents and research papers, underscoring its potential in developing next-generation therapeutics.

From a commercial perspective, methyl 2-(3-methyl-1,2-oxazole-5-amido)thiophene-3-carboxylate is available in high purity grades for laboratory use. Suppliers often highlight its stability under standard conditions and compatibility with common organic solvents, making it a reliable choice for experimental workflows. The compound's spectral data (NMR, IR, and MS) are well-documented, aiding in its identification and quality control.

In conclusion, methyl 2-(3-methyl-1,2-oxazole-5-amido)thiophene-3-carboxylate (CAS No. 946204-95-1) represents a valuable tool for researchers in medicinal chemistry and materials science. Its multifaceted applications, coupled with the industry's shift toward sustainable and efficient synthesis, ensure its continued relevance. As interest in heterocyclic scaffolds grows, this compound is poised to play a pivotal role in advancing scientific innovation.